Cas no 5327-01-5 (Propanenitrile,3-(nonyloxy)-)

• Product name: Propanenitrile,3-(nonyloxy)-
• CAS No: 5327-01-5
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 387387
• PubChem ID: 220794

Propanenitrile,3-(nonyloxy)- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(nonyloxy)-
• AKOS009263119; Benzenamine, 3-(nonyloxy)-; ST51045564; AGN-PC-00Q3KW; CTK1F6081; 3-Nonyloxyanilin; 3-nonyloxy-propionitrile; 3-nonyloxyphenylamine;
• 3-(nonyloxy)propanenitrile
• 5327-01-5
• 68784-39-4
• NSC-4097
• NSC4097
• NS00062389
• DTXSID40874020
• EINECS 272-243-2

• Inchi： InChI=1S/C12H23NO/c1-2-3-4-5-6-7-8-11-14-12-9-10-13/h2-9,11-12H2,1H3
• InChI Key： AZDYBNAAPZWEMG-UHFFFAOYSA-N
• SMILES： CCCCCCCCCOCCC#N

Computed Properties

• Exact Mass: 197.17809
• Monoisotopic Mass: 197.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Density: 0.871
• Boiling Point: 304.8°C at 760 mmHg
• Flash Point: 128.5°C
• Refractive Index: 1.436
• PSA: 33.02